Cas no 912903-34-5 (methyl 2-{2-1-(2-methylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate)

• Product Name: methyl 2-{2-1-(2-methylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate
• CAS No: 912903-34-5
• MF: C₂₁H₂₁N₃O₃
• MW: 363.409744977951
• CID: 5427123
• Update Time: 2025-10-30

methyl 2-{2-1-(2-methylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• HRUIQOKKSXRSEC-UHFFFAOYSA-N
• methyl 2-{2-1-(2-methylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate

• Inchi： 1S/C21H21N3O3/c1-14-7-3-5-9-17(14)23-12-15(11-19(23)25)21-22-16-8-4-6-10-18(16)24(21)13-20(26)27-2/h3-10,15H,11-13H2,1-2H3
• InChI Key： HRUIQOKKSXRSEC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CN1C(C2CC(=O)N(C3=CC=CC=C3C)C2)=NC2=CC=CC=C21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-{2-1-(2-methylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate

Recent Advances in the Study of Methyl 2-{2-1-(2-Methylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate (CAS: 912903-34-5)

The compound methyl 2-{2-1-(2-methylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate (CAS: 912903-34-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel benzodiazepine derivatives, which are known for their pharmacological properties. The presence of the pyrrolidinone and benzodiazole moieties in its structure suggests potential interactions with central nervous system (CNS) targets, making it a candidate for further investigation in neurological disorders. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring reliable data for subsequent biological evaluations.

In vitro studies have demonstrated that methyl 2-{2-1-(2-methylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate exhibits moderate inhibitory activity against specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory agents. Additionally, molecular docking simulations have revealed favorable binding interactions with protein targets associated with neurodegenerative diseases, further underscoring its therapeutic promise.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as solubility and metabolic stability. Recent efforts have focused on structural modifications to enhance its bioavailability and reduce potential off-target effects. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into preclinical studies.

In conclusion, methyl 2-{2-1-(2-methylphenyl)-5-oxopyrrolidin-3-yl-1H-1,3-benzodiazol-1-yl}acetate represents a promising scaffold for drug discovery, with applications spanning CNS disorders and inflammatory diseases. Future research should prioritize in vivo studies and the development of derivatives with improved pharmacological profiles. This compound exemplifies the intersection of chemical innovation and biological relevance, offering new avenues for therapeutic intervention.